Cas no 88302-01-6 (3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-)
88302-01-6 structure
Product Name:3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-
CAS No:88302-01-6
MF:C13H16N2O2
MW:232.278343200684
CID:638244
PubChem ID:13236510
Update Time:2025-04-19
3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-
- 5-butanoyl-2-oxo-6-propyl-1H-pyridine-3-carbonitrile
- SCHEMBL10853063
- 5-Butanoyl-2-oxo-6-propyl-1,2-dihydropyridine-3-carbonitrile
- DTXSID90530881
- 88302-01-6
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- Inchi: 1S/C13H16N2O2/c1-3-5-11-10(12(16)6-4-2)7-9(8-14)13(17)15-11/h7H,3-6H2,1-2H3,(H,15,17)
- InChI Key: REHIUJIQVNHXPH-UHFFFAOYSA-N
- SMILES: O=C(CCC)C1C=C(C#N)C(NC=1CCC)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 70Ų
3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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